pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester
pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester
Brand Name:
Vulcanchem
CAS No.:
130007-50-0
VCID:
VC0153827
InChI:
InChI=1S/C23H27F3N4O5/c1-15(35-20(32)22(34-4,23(24,25)26)16-11-6-5-7-12-16)10-8-9-13-30-19(31)17-18(27-14-28(17)2)29(3)21(30)33/h5-7,11-12,14-15H,8-10,13H2,1-4H3/t15-,22+/m1/s1
SMILES:
CC(CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)OC(=O)C(C3=CC=CC=C3)(C(F)(F)F)OC
Molecular Formula:
C23H27F3N4O5
Molecular Weight:
496.5 g/mol
pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester
CAS No.: 130007-50-0
Main Products
VCID: VC0153827
Molecular Formula: C23H27F3N4O5
Molecular Weight: 496.5 g/mol
| CAS No. | 130007-50-0 |
|---|---|
| Product Name | pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester |
| Molecular Formula | C23H27F3N4O5 |
| Molecular Weight | 496.5 g/mol |
| IUPAC Name | [(2R)-6-(3,7-dimethyl-2,6-dioxopurin-1-yl)hexan-2-yl] (2S)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoate |
| Standard InChI | InChI=1S/C23H27F3N4O5/c1-15(35-20(32)22(34-4,23(24,25)26)16-11-6-5-7-12-16)10-8-9-13-30-19(31)17-18(27-14-28(17)2)29(3)21(30)33/h5-7,11-12,14-15H,8-10,13H2,1-4H3/t15-,22+/m1/s1 |
| Standard InChIKey | UGCLXABBIBEIAJ-QRQCRPRQSA-N |
| Isomeric SMILES | C[C@H](CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)OC(=O)[C@@](C3=CC=CC=C3)(C(F)(F)F)OC |
| SMILES | CC(CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)OC(=O)C(C3=CC=CC=C3)(C(F)(F)F)OC |
| Canonical SMILES | CC(CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)OC(=O)C(C3=CC=CC=C3)(C(F)(F)F)OC |
| Synonyms | pentoxifylline MTPA pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester pentoxifylline-alpha-methoxy-alpha-(trifluoromethyl)phenylacetate ester, (1:R 2:R*,R*)-isome |
| PubChem Compound | 131134 |
| Last Modified | Nov 11 2021 |
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